Cas no 1394115-64-0 (2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole)

• Product Name: 2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole
• CAS No: 1394115-64-0
• MF: C₅H₅BrN₂S
• MW: 205.075598478317
• CID: 4593779
• Update Time: 2025-08-02

2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole
• 2-bromo-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazole

• Inchi： 1S/C5H5BrN2S/c6-5-8-3-1-7-2-4(3)9-5/h7H,1-2H2
• InChI Key： KBJLTWPOZQCWGF-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CNC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 1
• Topological Polar Surface Area: 53.2